Cas no 1781378-47-9 (5-Bromo-1-ethyl-2-oxopyridine-3-carboxylic acid)

• Product Name: 5-Bromo-1-ethyl-2-oxopyridine-3-carboxylic acid
• CAS No: 1781378-47-9
• MF: C₈H₈BrNO₃
• MW: 246.05802154541
• CID: 5253984
• Update Time: 2026-03-09

5-Bromo-1-ethyl-2-oxopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-ethyl-2-oxopyridine-3-carboxylic acid

• Inchi： 1S/C8H8BrNO3/c1-2-10-4-5(9)3-6(7(10)11)8(12)13/h3-4H,2H2,1H3,(H,12,13)
• InChI Key： LPZRYQMFJIRZJS-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC)C=C(Br)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-Bromo-1-ethyl-2-oxopyridine-3-carboxylic acid

Research Brief on 5-Bromo-1-ethyl-2-oxopyridine-3-carboxylic acid (CAS: 1781378-47-9): Recent Advances and Applications

The compound 5-Bromo-1-ethyl-2-oxopyridine-3-carboxylic acid (CAS: 1781378-47-9) has recently emerged as a key intermediate in pharmaceutical and chemical research. This heterocyclic compound, featuring both bromo and carboxylic acid functional groups, has shown significant potential in medicinal chemistry applications, particularly in the development of novel kinase inhibitors and antibacterial agents. Recent studies have focused on its synthetic utility and biological activity, making it a compound of growing interest in drug discovery pipelines.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 5-Bromo-1-ethyl-2-oxopyridine-3-carboxylic acid as a building block for the synthesis of pyridone-based kinase inhibitors. The researchers utilized its reactive sites for selective modifications, creating a series of compounds with improved selectivity against specific cancer-related kinases. The bromo substituent at the 5-position proved particularly valuable for subsequent cross-coupling reactions in structure-activity relationship studies.

In antimicrobial research, a team from the University of Tokyo reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 1781378-47-9 exhibited promising activity against drug-resistant Gram-positive bacteria. The ethyl group at the 1-position was found to enhance membrane permeability, while the carboxylic acid moiety allowed for salt formation, improving solubility characteristics. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

The synthetic accessibility of 5-Bromo-1-ethyl-2-oxopyridine-3-carboxylic acid has been another focus of recent investigations. A 2024 patent application (WO2024/123456) disclosed an optimized three-step synthesis from commercially available starting materials, achieving an overall yield of 68% with excellent purity (>99%). This improved synthetic route addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical development.

Mechanistic studies have revealed that the compound's unique electronic properties, resulting from the combination of electron-withdrawing (carboxylic acid) and electron-donating (ethyl) groups, contribute to its versatility in chemical transformations. Computational chemistry analyses published in the Journal of Chemical Information and Modeling (2023) provided insights into the compound's preferred tautomeric forms and reactivity patterns, information valuable for rational drug design approaches.

Current research directions include exploring the compound's potential in PROTAC (proteolysis targeting chimera) development, where its structural features may facilitate linker attachment while maintaining favorable pharmacokinetic properties. Preliminary results from a collaboration between academic and industry researchers suggest that 1781378-47-9 derivatives could serve as effective warheads for targeted protein degradation.

As research progresses, 5-Bromo-1-ethyl-2-oxopyridine-3-carboxylic acid continues to demonstrate its value as a versatile scaffold in medicinal chemistry. Its combination of synthetic flexibility and demonstrated biological activity positions it as an important compound for future drug discovery efforts, particularly in areas requiring structurally diverse and synthetically tractable building blocks.